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Compound of Interest

Compound Name: RTI-13951-33

Cat. No.: B15606417

For researchers, scientists, and drug development professionals, the proper management and
disposal of investigational compounds like RTI-13951-33 are critical for maintaining laboratory
safety and ensuring environmental compliance. In the absence of a specific Safety Data Sheet
(SDS) for RTI-13951-33, it is imperative to treat the substance as hazardous waste. The
following guide provides a comprehensive, step-by-step procedure for its safe handling and
disposal.

Chemical and Physical Properties

A summary of the known properties of RTI-13951-33 is crucial for safe handling and for
providing necessary information to your institution's Environmental Health and Safety (EHS)
department.
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Property Data

Chemical Name RTI-13951-33

Molecular Formula C2sH35CI2N303[1]

Molecular Weight 532.50 g/mol [1]
Appearance Solid, white to light yellow[2]

In Vitro: Soluble in DMSO (50 mg/mL) and water
. (50 mg/mL) with sonication.[2] In Vivo: Can be
Solubility ) ) ) ) o
dissolved in saline or formulations containing

DMSO, PEG300, Tween-80, and saline.[1][3]

Nitrogen-containing heterocyclic compound.[4]

[5]L6]

Chemical Class

Known Activity Potent and selective GPR88 agonist.[2]

Store at -20°C, sealed and away from moisture.

[1]

Storage

Experimental Protocol: Waste Disposal Workflow

The following protocol outlines the necessary steps for the safe disposal of RTI-13951-33 and
associated contaminated materials. This workflow is designed to comply with general
laboratory safety standards and hazardous waste regulations.

1. Initial Assessment and Personal Protective Equipment (PPE)

o Hazard Evaluation: Due to the lack of specific toxicity data, assume RTI-13951-33 is toxic,
handle with care.

o PPE Requirement: Always wear standard laboratory PPE, including a lab coat, safety
goggles, and chemical-resistant gloves, when handling RTI-13951-33 in solid form or in

solution.

2. Waste Segregation and Containment

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-112612A/RTI-13951-33-hydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112612A/RTI-13951-33-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/RTI-13951-33_hydrochloride.html
https://www.medchemexpress.com/RTI-13951-33_hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112612A/RTI-13951-33-hydrochloride-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9539967/
https://www.mdpi.com/journal/ijms/special_issues/5360957L66
https://pmc.ncbi.nlm.nih.gov/articles/PMC9092475/
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra09198g
https://www.medchemexpress.com/RTI-13951-33_hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-112612A/RTI-13951-33-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15606417?utm_src=pdf-body
https://www.benchchem.com/product/b15606417?utm_src=pdf-body
https://www.benchchem.com/product/b15606417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Unused or Expired Compound:

o Do not dispose of solid RTI-13951-33 in the regular trash.

o Place the original vial or a securely sealed container with the unused compound into a
designated hazardous waste container.

Liguid Waste (Solutions):

o Collect all solutions containing RTI-13951-33 in a dedicated, leak-proof, and chemically
compatible container with a screw cap.[7]

o Do not pour any solution containing this compound down the drain.[8][9]

Contaminated Labware:

o Dispose of all materials that have come into contact with RTI-13951-33 (e.g., pipette tips,
gloves, weigh boats, bench paper) as hazardous chemical waste.[10]

o Collect these materials in a designated, clearly labeled, and sealed container or bag.

. Hazardous Waste Labeling

Immediate Labeling: As soon as waste is generated, label the container clearly.[7]

Required Information: The label must include:

o

The words "Hazardous Waste"[7]

The full chemical name: "RTI-13951-33"

[¢]

[¢]

If in solution, list all components with their approximate percentages (e.g., "RTI-13951-33
in DMSO/Saline 10%/90%").

[¢]

The date of waste generation.

. Storage of Hazardous Waste
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» Designated Area: Store the labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA) within your laboratory.[11]

o Safe Storage Practices: The SAA should be at or near the point of waste generation, and the
waste should be stored away from incompatible materials.[11][12] Ensure containers are
securely closed except when adding waste.

5. Arranging for Disposal

o Contact EHS: Follow your institution's specific procedures to request a hazardous waste
pickup from the Environmental Health and Safety (EHS) department.[7]

e Provide Information: Be prepared to provide all known information about RTI-13951-33 to the
EHS personnel.

e Record Keeping: Maintain a log of the generated waste, including the chemical name,
quantity, and date of generation, as this is a standard laboratory practice and may be
required for regulatory compliance.[7]

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and the overall workflow for the
proper disposal of RTI-13951-33.
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Figure 1: Decision Process for RTI-13951-33 Waste

Is a specific SDS
available with disposal instructions?
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Click to download full resolution via product page

Caption: Decision process for handling RTI-13951-33 waste.
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Figure 2: Step-by-Step Disposal Workflow for RTI-13951-33
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Caption: Procedural workflow for RTI-13951-33 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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